6-Cyclopropyl-1-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 6-cyclopropyl-1-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H15N3O2/c1-7(2)16-12-10(6-14-16)9(13(17)18)5-11(15-12)8-3-4-8/h5-8H,3-4H2,1-2H3,(H,17,18)
• InChI Key: YZDILIKIHKVAHO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=C(C=N1)C(=CC(=N2)C3CC3)C(=O)O
• Molecular Formula: C13H15N3O2
• DSSTOX Substance ID: DTXSID401331171
• Molecular Weight: 245.28 g/mol
• Solubility: 24.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 851288-57-8

Description

“6-Cyclopropyl-1-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid” is a chemical compound with the molecular formula C13H15N3O2. It has a molecular weight of 245.28. This compound is used in proteomics research.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, which includes “this compound”, has been reported in various studies. The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a cyclopropyl group, an isopropyl group, and a carboxylic acid group attached to a pyrazolo[3,4-b]pyridine core.

Chemical Reactions Analysis

The chemical reactions involving “this compound” and similar compounds have been studied. These reactions involve the use of α,β-unsaturated compounds in reactions with N-nucleophiles.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 245.28. Its InChI code is 1S/C16H14N4O2/c21-16(22)12-6-14(11-3-4-11)19-15-13(12)8-18-20(15)9-10-2-1-5-17-7-10/h1-2,5-8,11H,3-4,9H2,(H,21,22).

Scientific Research Applications

Synthesis of Biologically Active Scaffolds

• Development of Synthesis Approaches : Researchers have developed convenient methods for synthesizing amino- and oxo-imidazo pyrazolo pyridines, which are considered promising biologically active scaffolds. These methods include cyclocondensation of N-Boc-4-aminopyrazole-5-carbaldehydes with creatinine and the reaction of 5-aminopyrazolo pyridine-6-carboxylic acids in a modified Curtius rearrangement (Yakovenko & Vovk, 2021).

• Efficient Synthesis of Novel Derivatives : A study achieved efficient synthesis of novel ethyl-1,3,4-triphenyl-1H-pyrazolo pyridine-6-carboxylate products through condensation of pyrazole-5-amine derivatives and activated carbonyl groups, demonstrating a useful process for preparing new N-fused heterocycle products (Ghaedi et al., 2015).

• Antibacterial Screening : Another study synthesized various 6-aryl-3-methyl-1-phenyl-1H-pyrazolo pyridine-4-carboxylic acids and evaluated them for antibacterial activities, finding some compounds to be effective antibacterial agents (Maqbool et al., 2014).

Chemical Reactions and Mechanisms

• Functionalization Reactions : Research on the functionalization reactions of similar compounds, such as 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid and acid chloride with 2,3-diaminopyridine, has been conducted to understand the mechanism and product formation (Yıldırım et al., 2005).

• Multicomponent Reactions : The multicomponent reactions of carbonyl compounds with derivatives of cyanoacetic acid have been reviewed, highlighting their use in the synthesis of carbo- and heterocycles, including pyrazolo pyridines (Shestopalov et al., 2008).

• Cyclocondensation Reactions : A study focused on the reactions of 5-aminopyrazoles with arylidenepyruvic acids and their synthetic precursors, discussing the formation of pyrazolo pyridine-6-carboxylic acids and related compounds from a mechanistic perspective (Chebanov et al., 2007).

• Structural Development for Medical Applications : A study reported on the structural development of 1H-pyrazolo pyridine-4-carboxylic acid derivatives as selective agonists for human peroxisome proliferator-activated receptor alpha (hPPARα), revealing insights into the structure-activity relationships of these compounds (Miyachi et al., 2019).